Cas no 2172184-07-3 (2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide
• CAS No: 2172184-07-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6429461
• PubChem ID: 165508631
• Update Time: 2025-06-09

2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}acetamide
• 2172184-07-3
• EN300-1290537

• Inchi： 1S/C8H11NO2S/c1-6-2-3-11-7(6)4-12-5-8(9)10/h2-3H,4-5H2,1H3,(H2,9,10)
• InChI Key： UGXGHGYHPAKISD-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide

Comprehensive Overview of 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide (CAS No. 2172184-07-3)

2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide, with the CAS number 2172184-07-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 3-methylfuran moiety with a methylsulfanyl group linked to an acetamide backbone. Its structural complexity makes it a promising candidate for various applications, particularly in drug discovery and material science.

The growing interest in 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide is driven by its potential as a building block for bioactive molecules. Researchers are exploring its role in synthesizing novel heterocyclic compounds, which are pivotal in developing antimicrobial agents and enzyme inhibitors. The compound’s furan and thioether functionalities contribute to its reactivity, enabling diverse chemical modifications tailored to specific industrial or therapeutic needs.

In the context of green chemistry, CAS 2172184-07-3 aligns with the demand for sustainable synthetic intermediates. Its potential for low-toxicity applications and compatibility with eco-friendly synthesis methods positions it as a viable option for environmentally conscious industries. Recent studies highlight its utility in catalysis and biodegradable material development, addressing global concerns about chemical waste and pollution.

From a commercial perspective, 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide is gaining traction due to its scalability and cost-effectiveness. Manufacturers are optimizing production protocols to meet the rising demand from pharmaceutical intermediates and specialty chemicals markets. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure high purity and consistency, critical for regulatory compliance and end-user safety.

Emerging trends in AI-driven drug discovery have further amplified the relevance of this compound. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds for diseases like diabetes and neurodegenerative disorders. Such advancements underscore the synergy between traditional chemistry and modern technology, fostering innovation in precision medicine.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2172184-07-3 is essential. Its lipophilic properties and hydrogen-bonding capacity influence pharmacokinetic profiles, making it a versatile scaffold for medicinal chemistry projects. Peer-reviewed publications increasingly cite its role in fragment-based drug design, reflecting its academic and industrial significance.

In summary, 2-{(3-methylfuran-2-yl)methylsulfanyl}acetamide (CAS 2172184-07-3) represents a convergence of innovation and practicality. Its multifaceted applications, from drug development to sustainable manufacturing, highlight its value in contemporary science. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.